Cas no 1256962-73-8 (4-bromo-5-iso-propyl-3-(trifluoromethyl)-1H-Pyrazole)

• Product Name: 4-bromo-5-iso-propyl-3-(trifluoromethyl)-1H-Pyrazole
• CAS No: 1256962-73-8
• MF: C₇H₈BrF₃N₂
• MW: 257.051031112671
• MDL: MFCD29090629
• CID: 4565228
• PubChem ID: 116861986
• Update Time: 2024-11-05

4-bromo-5-iso-propyl-3-(trifluoromethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-iso-propyl-3-(trifluoromethyl)-1H-Pyrazole
• 1H-Pyrazole, 4-bromo-5-(1-methylethyl)-3-(trifluoromethyl)-
• 4-bromo-5-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• MVMBRPNKIMFBEZ-UHFFFAOYSA-N
• 1256962-73-8
• AKOS037646492
• 4-bromo-5-propan-2-yl-3-(trifluoromethyl)-1H-pyrazole
• W19641
• 4-BROMO-5-ISOPROPYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• AS-69165

• MDL： MFCD29090629
• Inchi： 1S/C7H8BrF3N2/c1-3(2)5-4(8)6(13-12-5)7(9,10)11/h3H,1-2H3,(H,12,13)
• InChI Key： MVMBRPNKIMFBEZ-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=C(Br)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 255.98230g/mol
• Monoisotopic Mass: 255.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų